Tripropyl orthoformate
Overview
Description
Tripropyl orthoformate is a chemical compound with the formula C10H22O3 . It is also known by other names such as tri-n-Propyl orthoformate and 1,1’,1’'-[methylidynetris(oxy)]trispropane .
Molecular Structure Analysis
The molecular structure of this compound consists of 10 carbon atoms, 22 hydrogen atoms, and 3 oxygen atoms . The molecular weight is 190.2799 .
Chemical Reactions Analysis
This compound has been used as an alcohol donor in the esterification of rac-fenoprofen in methylcyclohexane . It may also be used as a drying agent during the synthesis of squaraine derivatives .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 190.2799 . It has a refractive index of n20/D 1.407 (lit.) and a density of 0.883 g/mL at 25 °C (lit.) .
Scientific Research Applications
Synthesis and Material Science
Tripropyl orthoformate is extensively utilized in organic synthesis and material science research. Its applications include the synthesis of heterocyclic compounds, which are crucial for developing pharmaceuticals, agrochemicals, and dyes. For instance, it serves as a reagent in the preparation of pyrrolic compounds, where it acts to facilitate formylation reactions, enabling the synthesis of complex organic molecules (Clezy, Fookes, & Liepa, 1972). Additionally, its role in materials science, particularly in the development of new electrolytes for lithium-ion batteries, underscores its importance. The incorporation of this compound into electrolyte solutions has been shown to improve the performance and stability of lithium-ion batteries, illustrating its utility in advancing energy storage technologies (Wang, Huang, & Jia, 2006).
Environmental Science and Biodegradation
In environmental science, research into the biodegradation of pollutants is critical for developing sustainable methods of pollution remediation. Studies on the biosorption and biodegradation pathways of toxic compounds, such as triphenyltin, by microorganisms highlight the potential of utilizing biological systems for environmental clean-up. These studies provide insights into the mechanisms by which certain bacteria can adsorb and break down environmental pollutants, leading to innovations in bioremediation strategies (Gao, Ye, Ma, Tang, & Huang, 2014).
Pharmaceutical Research
While direct applications of this compound in pharmaceutical research were not found in the provided studies, the methodology and principles underlying its use in organic synthesis have broader implications for pharmaceutical development. The ability to synthesize complex molecules with high precision is fundamental to drug discovery and development. The research on pyrrolic compounds, for example, contributes to the foundational knowledge required to design and synthesize novel drugs with specific biological activities (Clezy, Fookes, & Liepa, 1972).
Safety and Hazards
Mechanism of Action
Target of Action
Tripropyl orthoformate is a chemical compound that primarily targets organic transformations . It is used as a valuable substrate in various classes of two-component and multi-component organic reactions .
Mode of Action
The mode of action of this compound involves its use as an alcohol donor in the esterification of certain compounds . It interacts with its targets by donating an alcohol group, which then participates in the esterification process .
Biochemical Pathways
This compound affects the biochemical pathway of esterification . In this pathway, it donates an alcohol group that combines with a carboxylic acid to form an ester . This reaction is a key step in many organic transformations .
Pharmacokinetics
Its molecular weight is 1902799 , and it is a clear, colorless liquid with a boiling point of 106-108 °C/40 mmHg and a density of 0.883 g/mL at 25 °C . These properties may influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The result of this compound’s action is the formation of esters . These esters are crucial components in a variety of organic compounds and can be used in further organic transformations .
properties
IUPAC Name |
1-(dipropoxymethoxy)propane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22O3/c1-4-7-11-10(12-8-5-2)13-9-6-3/h10H,4-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RWNXXQFJBALKAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(OCCC)OCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4044450 |
Source
|
| Record name | Tripropyl orthoformate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4044450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Propane, 1,1',1''-[methylidynetris(oxy)]tris- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
621-76-1 |
Source
|
| Record name | 1,1′,1′′-[Methylidynetris(oxy)]tris[propane] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=621-76-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tripropyl orthoformate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000621761 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Propane, 1,1',1''-[methylidynetris(oxy)]tris- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tripropyl orthoformate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4044450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1',1''-[methylidynetris(oxy)]trispropane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.732 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TRIPROPYL ORTHOFORMATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z8F0DF6AF9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of tripropyl orthoformate in the proppant coating technology described in the research?
A1: this compound acts as a delayed acid-release activator within the proppant coating []. While traditional proppants can migrate and lose effectiveness over time, this technology aims to improve wellbore stability and longevity. Here's how it works:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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